Cas no 1806674-88-3 (4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole)
4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties
Names and Identifiers
-
- 4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole
-
- Inchi: 1S/C9H7F3N2O2/c10-9(11,12)16-6-2-1-5(3-15)7-8(6)14-4-13-7/h1-2,4,15H,3H2,(H,13,14)
- InChI Key: XLWTXZBWGXCBEC-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=C(CO)C2=C1NC=N2)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 249
- XLogP3: 1.8
- Topological Polar Surface Area: 58.1
4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A061004289-250mg |
4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole |
1806674-88-3 | 98% | 250mg |
$898.60 | 2022-03-31 | |
| Alichem | A061004289-500mg |
4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole |
1806674-88-3 | 98% | 500mg |
$1,212.63 | 2022-03-31 | |
| Alichem | A061004289-1g |
4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole |
1806674-88-3 | 98% | 1g |
$2,044.49 | 2022-03-31 |
4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole
Introduction to 4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole (CAS No. 1806674-88-3)
4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This heterocyclic compound, characterized by a benzimidazole core with substituents at the 4-hydroxymethyl and 7-trifluoromethoxy positions, exhibits promising potential in various biological and chemical applications. The compound’s molecular formula and CAS number, 1806674-88-3, provide a unique identifier for its precise characterization and synthesis.
The benzimidazole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in the development of drugs targeting a wide range of therapeutic areas, including anticancer, antiviral, and anti-inflammatory agents. The introduction of fluorine atoms into the molecular structure, particularly at the 7-position as a trifluoromethoxy group, enhances the compound’s metabolic stability and bioavailability. This modification is a common strategy in drug design to improve pharmacokinetic profiles while maintaining or enhancing biological activity.
The 4-hydroxymethyl substituent on the benzimidazole ring adds another layer of functional diversity, enabling further derivatization through oxidation or reduction processes. This hydroxymethyl group can participate in hydrogen bonding interactions, making the compound a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxymethyl and trifluoromethoxy groups suggests that this compound may exhibit dual functionality, potentially interacting with multiple biological targets or serving as a precursor for enantiomerically pure drugs.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of such compounds with biological targets with greater accuracy. Studies have indicated that modifications at the 7-position of benzimidazole derivatives can significantly influence their binding to enzymes and receptors. The electron-withdrawing nature of the trifluoromethoxy group can enhance interactions with positively charged residues in protein binding pockets, while the hydroxymethyl group may facilitate hydrogen bonding interactions.
In terms of synthetic methodologies, 4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole can be synthesized through multi-step organic reactions involving condensation, nucleophilic substitution, and fluorination processes. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as flow chemistry have been explored to optimize these synthetic routes, reducing reaction times and improving scalability.
The compound’s potential applications extend beyond pharmaceuticals into materials science and agrochemicals. For instance, benzimidazole derivatives have been investigated for their role as photosensitizers in photodynamic therapy or as intermediates in the synthesis of crop protection agents. The unique electronic properties conferred by the trifluoromethoxy group make this compound a candidate for developing novel materials with specific optoelectronic characteristics.
Current research is focused on exploring the biological activity of this compound through high-throughput screening (HTS) campaigns and structure-activity relationship (SAR) studies. Preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain kinases or other enzymes implicated in diseases such as cancer and inflammation. Further investigation into its mechanism of action could uncover new therapeutic strategies.
The development of novel synthetic routes to 4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole is also an active area of research. Catalytic methods using transition metals have been explored to introduce fluorine atoms more efficiently, reducing reliance on traditional halogenation techniques that may generate hazardous byproducts. Green chemistry principles are being integrated into these synthetic processes to minimize environmental impact while maintaining high yields.
The compound’s stability under various storage conditions is another critical consideration for its practical application. Studies have been conducted to assess its shelf life under different temperatures and humidity levels, ensuring that it remains viable for use in subsequent synthetic or biological assays. Protecting groups may be employed during storage to prevent unwanted degradation reactions.
The role of computational tools in predicting the behavior of 4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole cannot be overstated. Molecular dynamics simulations have been used to model its interactions with biological membranes, providing insights into how it might cross cell barriers or interact with intracellular components. These simulations help guide experimental design by predicting potential pitfalls or unexpected outcomes.
In conclusion, 4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole (CAS No. 1806674-88-3) represents a promising candidate for further exploration in pharmaceuticals and beyond due to its unique structural features and functional potential. Ongoing research continues to uncover new applications for this compound, driven by advances in synthetic chemistry, computational biology, and materials science.
1806674-88-3 (4-Hydroxymethyl-7-trifluoromethoxy-1H-benzimidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)